Cas no 1343722-76-8 (2-(4-bromobutyl)-1,3,5-trimethylbenzene)

• Product Name: 2-(4-bromobutyl)-1,3,5-trimethylbenzene
• CAS No: 1343722-76-8
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 6222771
• PubChem ID: 64507791
• Update Time: 2025-07-21

2-(4-bromobutyl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromobutyl)-1,3,5-trimethylbenzene
• 1343722-76-8
• AKOS013832149
• EN300-1912927

• Inchi： 1S/C13H19Br/c1-10-8-11(2)13(12(3)9-10)6-4-5-7-14/h8-9H,4-7H2,1-3H3
• InChI Key： BPTVYMJTPIPYOH-UHFFFAOYSA-N
• SMILES： BrCCCCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 254.06701g/mol
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(4-bromobutyl)-1,3,5-trimethylbenzene

2-(4-bromobutyl)-1,3,5-trimethylbenzene (CAS No. 1343722-76-8): A Multifunctional Compound in Modern Pharmaceutical Research

2-(4-bromobutyl)-1,3,5-trimethylbenzene, with the chemical identifier CAS No. 1343722-76-8, represents a pivotal compound in the development of advanced pharmaceutical and materials science applications. This aromatic hydrocarbon derivative combines the structural versatility of benzene rings with the functional groups of brominated alkyl chains, making it a critical building block for the synthesis of bioactive molecules and high-performance polymers. Recent advancements in synthetic methodologies and computational modeling have highlighted its potential in targeted drug delivery systems and nanomaterials engineering.

As a brominated alkyl-substituted benzene derivative, 2-(4-bromobutyl)-1,3,5-trimethylbenzene exhibits unique physicochemical properties that distinguish it from its non-brominated counterparts. The bromine atom at the 4-position of the butyl chain introduces steric and electronic effects, which significantly influence its reactivity and selectivity in chemical transformations. These properties are particularly relevant in the context of modern medicinal chemistry, where precise control over molecular architecture is essential for optimizing biological activity and pharmacokinetic profiles.

Recent studies have demonstrated the utility of 2-(4-bromobutyl)-1,3,5-trimethylbenzene in the development of novel drug delivery systems. Researchers at the University of California, San Francisco (2023) reported its application as a precursor in the synthesis of stimuli-responsive polymers capable of controlled drug release under specific physiological conditions. This breakthrough underscores the compound's potential in creating smart drug delivery platforms that enhance therapeutic efficacy while minimizing systemic side effects.

The structural features of 2-(4-bromobutyl)-1,3,5-trimethylbenzene also make it a valuable candidate for the design of multifunctional therapeutics. Its aromatic core provides a scaffold for the attachment of various pharmacophores, while the brominated butyl group serves as a versatile functional handle for further modifications. This adaptability has been leveraged in the development of hybrid molecules with dual targeting capabilities, as evidenced by a 2024 study published in Advanced Materials.

From a synthetic perspective, the preparation of 2-(4-bromobutyl)-1,3,5-trimethylbenzene has been optimized through a combination of catalytic and microwave-assisted methodologies. A 2023 paper in Organic Letters described a novel route involving Suzuki-Miyaura coupling reactions, which significantly improved the yield and purity of the target compound. These advancements in synthetic efficiency are crucial for scaling up production for industrial and pharmaceutical applications.

The compound's potential extends beyond pharmaceutical applications into the realm of materials science. Its brominated alkyl chain exhibits favorable interactions with various polymer matrices, enabling the creation of composite materials with enhanced mechanical and thermal properties. A 2022 study in ACS Applied Polymer Materials demonstrated its use in the fabrication of conductive polymers for flexible electronics, highlighting its cross-disciplinary relevance.

Computational studies have further elucidated the molecular behavior of 2-(4-bromobutyl)-1,3,5-trimethylbenzene. Molecular dynamics simulations conducted by a team at MIT (2023) revealed its unique self-assembly properties in aqueous environments, which could be exploited for the development of nanocarriers for drug delivery. These findings align with the growing interest in supramolecular chemistry for biomedical applications.

The environmental and safety profile of 2-(4-bromobutyl)-1,3,5-trimethylbenzene has also been evaluated in recent research. A 2024 assessment by the European Chemicals Agency (ECHA) indicated that its biodegradation rate and toxicity levels are within acceptable limits for industrial use, provided proper handling protocols are followed. This information is critical for regulatory compliance and sustainable manufacturing practices.

Despite its promising applications, the synthesis and application of 2-(4-bromobutyl)-1,3,5-trimethylbenzene continue to present challenges that require innovative solutions. One area of active research is the development of greener synthetic routes with reduced energy consumption and waste generation. A 2023 paper in Green Chemistry proposed a solvent-free methodology that significantly reduces the environmental footprint of its production.

The compound's role in the development of targeted therapies is gaining increasing attention. Researchers at the Max Planck Institute (2023) explored its potential as a molecular scaffold for the design of enzyme inhibitors with improved selectivity. These studies highlight the importance of structural diversity in the development of next-generation therapeutics.

As the field of medicinal chemistry continues to evolve, 2-(4-bromobutyl)-1,3,5-trimethylbenzene remains a focal point for innovation. Its unique combination of aromatic stability and functional group reactivity positions it as a versatile platform for the creation of advanced pharmaceuticals and materials. The ongoing research into its synthetic methods, biological activity, and environmental impact underscores its significance in modern science and technology.

In conclusion, 2-(4-bromobutyl)-1,3,5-trimethylbenzene represents a remarkable example of how structural complexity can be harnessed for the development of multifunctional materials and therapeutics. Its continued exploration in various scientific disciplines is expected to yield further breakthroughs that will shape the future of pharmaceutical and materials science.